6-[4-(Tert-butyl)phenoxy]nicotinamide

• IUPAC Name: 6-(4-tert-butylphenoxy)pyridine-3-carboxamide
• InChI: InChI=1S/C16H18N2O2/c1-16(2,3)12-5-7-13(8-6-12)20-14-9-4-11(10-18-14)15(17)19/h4-10H,1-3H3,(H2,17,19)
• InChI Key: MMTUOOHPVFBBFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC2=NC=C(C=C2)C(=O)N
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

6-[4-(Tert-butyl)phenoxy]nicotinamide is a chemical compound with the molecular formula C16H18N2O2 and a molecular weight of 270.33. It is also known as 6-(4-tert-butylphenoxy)pyridine-3-carboxamide.

Scientific Research Applications

Bioactivity and Mechanisms of Action

Nicotinamide and its derivatives, including structures similar to 6-[4-(Tert-butyl)phenoxy]nicotinamide, have been extensively studied for their potential therapeutic applications due to their involvement in cellular metabolism, stress responses, and immune signaling. As precursors to nicotinamide adenine dinucleotide (NAD+), they play critical roles in cellular energy production and regulation of metabolic and stress responses. Research indicates that nicotinamide may offer neuroprotective effects, suggesting potential applications in neurocognitive function preservation and enhancement. This is particularly relevant in conditions such as age-related cognitive decline, Alzheimer's disease, Parkinson's disease, and brain injuries resulting from ischemic or traumatic events (Rennie, Chen, Dhillon, Vardy, & Damian, 2015).

Environmental and Toxicological Studies

Synthetic Phenolic Antioxidants (SPAs), which share structural motifs with 6-[4-(Tert-butyl)phenoxy]nicotinamide, have been detected across various environmental matrices and in human tissues, highlighting their widespread use and persistence. Studies on SPAs like 2,6-di-tert-butyl-4-methylphenol (BHT) reveal their presence in indoor dust, outdoor air particulates, sea sediments, and river water, with human exposure routes including food intake, dust ingestion, and personal care product usage. Toxicological assessments suggest potential hepatic toxicity and endocrine-disrupting effects, emphasizing the need for further research to understand their behavior, contamination, and effects in the environment and on human health (Liu & Mabury, 2020).

Pharmacology and Clinical Applications

The diverse pharmacological profile of nicotinamide and related compounds, including potential variants of 6-[4-(Tert-butyl)phenoxy]nicotinamide, has been explored in various clinical contexts. Nicotinamide's role as an inhibitor of SIRT1 in vitro, with potential stimulatory effects in cellular environments, suggests complex interactions influencing cellular physiology and therapeutic outcomes. These findings underscore the importance of understanding nicotinamide's effects on SIRT1 activity and its implications for treating diseases associated with aging and metabolic disorders (Hwang & Song, 2017).